Cas no 1171506-89-0 (3-Benzyl-3,9-diazaspiro5.5undecane Dihydrochloride)

• Product Name: 3-Benzyl-3,9-diazaspiro5.5undecane Dihydrochloride
• CAS No: 1171506-89-0
• MF: C₁₆H₂₆Cl₂N₂
• MW: 317.297042369843
• MDL: MFCD09910203
• CID: 832226
• PubChem ID: 42614380
• Update Time: 2025-06-10

3-Benzyl-3,9-diazaspiro5.5undecane Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecane, 3-(phenylmethyl)-, hydrochloride (1:2)
• 3-BENZYL-3,9-DIAZASPIRO[5.5]UNDECANE DIHYDROCHLORIDE
• 3-Benzyl-3,9-diaza-spiro[5.5]undecane dihydrochloride
• 1171506-89-0
• CS-0000397
• MFCD09910203
• SB30986
• EN300-71491
• WWB50689
• AS-41992
• 3,9-Diazaspiro[5.5]undecane, 3-(phenylmethyl)-, (Hydrochloride) (1:2)
• 3-benzyl-3,9-diazaspiro[5.5]undecanedihydrochloride
• Z2492774607
• 3-benzyl-3,9-diazaspiro[5.5]undecane;dihydrochloride
• 3-BENZYL-3,9-DIAZASPIRO[5.5]UNDECANE 2HCL
• AKOS024260858
• 3-Benzyl-3,9-diazaspiro5.5undecane Dihydrochloride

• MDL： MFCD09910203
• Inchi： 1S/C16H24N2.2ClH/c1-2-4-15(5-3-1)14-18-12-8-16(9-13-18)6-10-17-11-7-16;;/h1-5,17H,6-14H2;2*1H
• InChI Key： IEBAIHNMIWKNKB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CCC2(CCNCC2)CC1

Computed Properties

• Exact Mass: 316.14700
• Monoisotopic Mass: 316.1473042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 116.4±23.8 °C
• PSA: 15.27000
• LogP: 4.52290

3-Benzyl-3,9-diazaspiro5.5undecane Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-Benzyl-3,9-diazaspiro5.5undecane Dihydrochloride

Introduction to 3-Benzyl-3,9-diazaspiro[5.5]undecane Dihydrochloride (CAS No. 1171506-89-0)

3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride (CAS No. 1171506-89-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride make it a valuable candidate for various drug discovery programs.

The chemical structure of 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride consists of a spirocyclic core with two nitrogen atoms and a benzyl substituent. The spirocyclic framework provides rigidity and conformational stability, which can enhance the compound's binding affinity to specific biological targets. The presence of the benzyl group adds additional complexity and can influence the compound's pharmacokinetic properties, such as solubility and permeability.

In recent years, there has been a growing interest in the development of spirocyclic compounds for their potential use in treating various diseases. Research has shown that 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a potential lead compound for the development of new therapeutic agents.

The anti-inflammatory activity of 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride has been extensively studied in both in vitro and in vivo models. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This inhibition can help reduce inflammation and alleviate symptoms associated with inflammatory diseases.

In addition to its anti-inflammatory properties, 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride has also shown analgesic effects in preclinical studies. Research has indicated that this compound can modulate pain pathways by interacting with specific receptors in the central nervous system (CNS). This makes it a potential candidate for the development of new pain management therapies.

The neuroprotective effects of 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride have also been explored in several studies. Preclinical data suggest that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride as a neuroprotective agent.

The pharmacokinetic properties of 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride have been investigated to optimize its therapeutic potential. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration in clinical settings. Additionally, its low toxicity profile further supports its safety for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-Benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride (CAS No. 1171506-89-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential as a novel therapeutic agent for treating inflammatory diseases, pain management, and neurodegenerative disorders.